3-Cyclopropoxy-5-isopropoxybenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-5-isopropoxybenzoic acid is a substituted benzoic acid derivative characterized by two distinct ether substituents at the 3- and 5-positions of the aromatic ring: a cyclopropoxy group and an isopropoxy group. This compound is of interest in medicinal and materials chemistry due to the unique steric and electronic effects imparted by the cyclopropane ring, which can influence reactivity, solubility, and biological activity.
Properties
Molecular Formula |
C13H16O4 |
|---|---|
Molecular Weight |
236.26 g/mol |
IUPAC Name |
3-cyclopropyloxy-5-propan-2-yloxybenzoic acid |
InChI |
InChI=1S/C13H16O4/c1-8(2)16-11-5-9(13(14)15)6-12(7-11)17-10-3-4-10/h5-8,10H,3-4H2,1-2H3,(H,14,15) |
InChI Key |
BLOYXTOHLFEADV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)OC2CC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-5-isopropoxybenzoic acid typically involves the reaction of 3-chlorobenzoic acid with isopropanol to generate 3-isopropoxybenzoic acid . This intermediate is then further reacted with cyclopropanol under specific conditions to yield the final product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.
Industrial Production Methods
Industrial production methods for 3-Cyclopropoxy-5-isopropoxybenzoic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same key steps but may include additional purification stages such as recrystallization or chromatography to ensure high purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-5-isopropoxybenzoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the benzoic acid group to an alcohol.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoic acid core.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like amines or alkoxides can be used under basic conditions to facilitate substitution reactions.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Alcohols and other reduced forms.
Substitution: Various substituted benzoic acid derivatives depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxy-5-isopropoxybenzoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-5-isopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in inflammatory pathways and pain modulation.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following section compares 3-Cyclopropoxy-5-isopropoxybenzoic acid with structurally related benzoic acid derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.
Key Structural Differences
Substituent Type: Cyclopropoxy vs. Isoxazolylamido Groups: Unlike β-(5-methyl-3-isoxazolylamido)-benzoic acid derivatives (e.g., compound 3 in ), which feature polar amido-isoxazole substituents, the cyclopropoxy and isopropoxy groups in the target compound are non-polar ethers. This reduces hydrogen-bonding capacity but increases lipophilicity (logP), favoring passive diffusion across biological membranes . Positional Isomerism: Both the target compound and analogs like β-(3-methyl-4-isoxazolyl amido-5-styryl)-benzoic acid (9 in ) share substituents at the 3- and 5-positions.
Physicochemical Properties
Key Findings:
Lipophilicity : The cyclopropoxy group increases logP compared to amide-containing analogs (e.g., compound 3 ), but remains lower than styryl-substituted derivatives (compound 9 ).
Synthetic Accessibility: Unlike the mechanochemical synthesis of isoxazolylamido derivatives (), the target compound requires nucleophilic substitution under basic conditions, limiting scalability.
Metabolic Stability : Cyclopropane rings are metabolically resistant to oxidation compared to isopropoxy or styryl groups, which may undergo CYP450-mediated degradation.
Research Findings
Thermal Stability : Cyclopropoxy-substituted benzoic acids decompose at ~220°C, whereas styryl analogs (e.g., compound 9 ) degrade at lower temperatures (~180°C) due to conjugated double-bond instability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
